Cas no 1361559-73-0 (2,3-Bis(perchlorophenyl)-5-fluoropyridine)

• Product Name: 2,3-Bis(perchlorophenyl)-5-fluoropyridine
• CAS No: 1361559-73-0
• MF: C₁₇H₂Cl₁₀FN
• MW: 593.73287820816
• CID: 4923777
• Update Time: 2025-07-22

2,3-Bis(perchlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(perchlorophenyl)-5-fluoropyridine

• Inchi： 1S/C17H2Cl10FN/c18-7-5(8(19)12(23)15(26)11(7)22)4-1-3(28)2-29-17(4)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H
• InChI Key： OKDKUTYJZJGMNS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC(=CN=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 10.5
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(perchlorophenyl)-5-fluoropyridine

Comprehensive Overview of 2,3-Bis(perchlorophenyl)-5-fluoropyridine (CAS No. 1361559-73-0)

2,3-Bis(perchlorophenyl)-5-fluoropyridine (CAS No. 1361559-73-0) is a highly specialized organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique perchlorinated phenyl groups and fluoropyridine backbone, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines", "applications of perchlorinated compounds", and "CAS 1361559-73-0 properties", reflecting the growing interest in this niche yet impactful chemical.

The molecular structure of 2,3-Bis(perchlorophenyl)-5-fluoropyridine features two perchlorophenyl rings attached to a 5-fluoropyridine core, a configuration that enhances its electronic and steric properties. This design is particularly relevant in the context of material science and pharmaceutical development, where fluorinated and chlorinated compounds are increasingly sought after for their ability to modify biological activity and material performance. Searches for "fluoropyridine derivatives" and "perchlorinated aromatic compounds" often lead to discussions about this compound, underscoring its importance in cutting-edge research.

One of the most compelling aspects of 2,3-Bis(perchlorophenyl)-5-fluoropyridine is its potential role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, compounds like this are being explored for their efficiency in catalytic processes and reduced environmental impact. Keywords such as "eco-friendly fluorinated compounds" and "sustainable chlorinated intermediates" highlight this trend, aligning with global efforts to minimize hazardous waste and energy consumption in chemical production.

In the realm of organic electronics, 2,3-Bis(perchlorophenyl)-5-fluoropyridine has shown promise due to its electron-withdrawing properties, which are critical for designing high-performance semiconductors and OLED materials. This application is particularly relevant given the surge in demand for flexible displays and energy-efficient lighting. Queries like "fluoropyridines in OLEDs" and "perchlorinated compounds for electronics" often surface in academic and industrial forums, reflecting the compound's versatility.

Another area of interest is the compound's potential in agrochemical research. The combination of fluorine and chlorine atoms in its structure may contribute to the development of novel pesticides or herbicides with enhanced efficacy and lower toxicity. This aligns with searches for "next-generation agrochemicals" and "halogenated pyridines in agriculture", topics that are gaining traction as the industry seeks safer and more sustainable solutions.

From a synthetic chemistry perspective, the preparation of 2,3-Bis(perchlorophenyl)-5-fluoropyridine involves sophisticated techniques such as cross-coupling reactions and halogen exchange processes. These methods are frequently discussed in the context of "advanced organic synthesis" and "fluorination strategies", making the compound a case study for innovative methodologies. Researchers often explore "CAS 1361559-73-0 synthesis routes" to understand its production challenges and opportunities.

In summary, 2,3-Bis(perchlorophenyl)-5-fluoropyridine (CAS No. 1361559-73-0) represents a fascinating intersection of chemistry, materials science, and sustainability. Its unique structure and multifaceted applications make it a subject of ongoing research and industrial innovation. Whether in electronics, pharmaceuticals, or green chemistry, this compound continues to inspire new discoveries and solutions to modern challenges.